1-(2-Fluorophenyl)-4-[4-(3-fluoropropoxy)benzyl]piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[[4-(3-fluoropropoxy)phenyl]methyl]piperazine
• InChI: InChI=1S/C20H24F2N2O/c21-10-3-15-25-18-8-6-17(7-9-18)16-23-11-13-24(14-12-23)20-5-2-1-4-19(20)22/h1-2,4-9H,3,10-16H2
• InChI Key: KPRSLVQTYLMMPL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OCCCF)C3=CC=CC=C3F
• Molecular Formula: C20H24F2N2O
• DSSTOX Substance ID: DTXSID801327401
• Molecular Weight: 346.4 g/mol
• Solubility: 19.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 477871-04-8

Description

1-(2-Fluorophenyl)-4-[4-(3-fluoropropoxy)benzyl]piperazine is a useful research compound. Its molecular formula is C20H24F2N2O and its molecular weight is 346.422. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Drug Development

• Fe-Catalyzed Synthesis : Flunarizine, a drug with vasodilating and antihistamine activity, uses compounds related to 1-(2-Fluorophenyl)-4-[4-(3-fluoropropoxy)benzyl]piperazine in its synthesis. This synthesis process involves catalyzed amination and regioselective metal-catalyzed reactions (Shakhmaev, Sunagatullina, & Zorin, 2016).
• Antimicrobial Activity : Piperazine derivatives show promise in combating bacterial strains like P. aeruginosa and fungal strains like C. albicans, indicating potential in developing new antimicrobial agents (Mishra & Chundawat, 2019).
• Fluorescent Logic Gates : Compounds with piperazine receptors, like this compound, are used in developing fluorescent logic gates for potential biological applications, such as probing cellular membranes (Gauci & Magri, 2022).

Potential Therapeutic Applications

• Atypical Antipsychotics : Piperazine derivatives have been explored as potential atypical antipsychotics, useful in treating psychological disorders without inducing extrapyramidal side effects commonly associated with traditional antipsychotics (Bolós et al., 1996).
• Cancer Research and Enzyme Inhibition : Mono Mannich bases with piperazine structure have been evaluated for their anticancer properties and inhibitory effects on human carbonic anhydrase enzymes, indicating potential in cancer treatment and enzyme-related therapies (Tuğrak et al., 2019).

Molecular Imaging and CNS Agents

• Molecular Imaging in Alzheimer's : Piperazine derivatives are used in PET imaging for quantifying serotonin receptors in Alzheimer's disease patients, aiding in the understanding of neurodegenerative diseases (Kepe et al., 2006).
• Novel CNS Agents : Research has shown that 3-phenyl-2-piperazinyl-5H-1-benzazepines exhibit neuroleptic-like activity, suggesting their potential as central nervous system agents (Hino et al., 1988).